Cas no 927803-74-5 (4-(Benzyloxy)-N-methyl-2-pyrimidinamine)

• Product Name: 4-(Benzyloxy)-N-methyl-2-pyrimidinamine
• CAS No: 927803-74-5
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• MDL: MFCD09054912
• CID: 4781589
• Update Time: 2025-06-11

4-(Benzyloxy)-N-methyl-2-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-N-methyl-2-pyrimidinamine
• 4-(BENZYLOXY)-N-METHYLPYRIMIDIN-2-AMINE

• MDL： MFCD09054912
• Inchi： 1S/C12H13N3O/c1-13-12-14-8-7-11(15-12)16-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,13,14,15)
• InChI Key： PPFRAYUPDAVQMT-UHFFFAOYSA-N
• SMILES： O(C1C=CN=C(NC)N=1)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 195
• XLogP3: 2.3
• Topological Polar Surface Area: 47

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 385.3±34.0 °C at 760 mmHg
• Flash Point: 186.8±25.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(Benzyloxy)-N-methyl-2-pyrimidinamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 4-(Benzyloxy)-N-methyl-2-pyrimidinamine

Comprehensive Overview of 4-(Benzyloxy)-N-methyl-2-pyrimidinamine (CAS No. 927803-74-5): Properties, Applications, and Research Insights

4-(Benzyloxy)-N-methyl-2-pyrimidinamine (CAS No. 927803-74-5) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its benzyloxy and methylamine functional groups, has garnered attention for its unique structural properties and versatile applications. Researchers and industry professionals frequently search for terms like "pyrimidine-based compounds", "benzyloxy derivatives", and "N-methyl-2-pyrimidinamine synthesis", reflecting the growing interest in this chemical class.

The molecular structure of 4-(Benzyloxy)-N-methyl-2-pyrimidinamine features a pyrimidine ring, a six-membered heterocycle with nitrogen atoms at positions 1 and 3. The benzyloxy group at the 4-position enhances the compound's lipophilicity, while the N-methylamine moiety at the 2-position contributes to its reactivity. This combination makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery. Searches for "pyrimidine ring modifications" and "heterocyclic compound applications" often highlight the relevance of such structures in modern chemistry.

In recent years, 4-(Benzyloxy)-N-methyl-2-pyrimidinamine has been explored for its potential in kinase inhibitor development, a hot topic in cancer research. Kinases play a critical role in cell signaling, and their dysregulation is associated with various diseases. The compound's ability to act as a scaffold for kinase-targeting drugs aligns with the increasing demand for "targeted cancer therapies" and "small molecule inhibitors". This connection to cutting-edge research makes it a subject of interest for both academic and industrial scientists.

Another area where 4-(Benzyloxy)-N-methyl-2-pyrimidinamine shows promise is in agrochemical innovation. The pyrimidine core is a common motif in herbicides and fungicides, and modifications to this structure can lead to improved efficacy and environmental safety. Queries such as "pyrimidine-based agrochemicals" and "sustainable crop protection" underscore the importance of this application. The compound's potential to contribute to green chemistry solutions further enhances its appeal.

The synthesis of 4-(Benzyloxy)-N-methyl-2-pyrimidinamine typically involves multi-step organic reactions, including nucleophilic substitution and protective group strategies. Researchers often search for "efficient pyrimidine synthesis methods" and "benzyloxy group introduction techniques", reflecting the need for optimized protocols. Advances in catalytic methods and microwave-assisted synthesis have also been applied to improve the yield and purity of such compounds.

From a physicochemical perspective, 4-(Benzyloxy)-N-methyl-2-pyrimidinamine exhibits moderate solubility in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO), which is crucial for its handling in laboratory settings. Its stability under standard conditions makes it a reliable reagent for further chemical transformations. Terms like "pyrimidine solubility data" and "compound storage guidelines" are frequently associated with this compound in scientific literature.

In conclusion, 4-(Benzyloxy)-N-methyl-2-pyrimidinamine (CAS No. 927803-74-5) represents a compelling example of how pyrimidine chemistry continues to drive innovation across multiple disciplines. Its applications in drug discovery, agrochemical development, and material science highlight its versatility. As research progresses, this compound is likely to remain a focal point for scientists exploring "next-generation heterocycles" and "functionalized pyrimidines". Its integration into high-throughput screening platforms and combinatorial chemistry further solidifies its role in modern scientific endeavors.